N-cyclopentyl-N-[4-(phenylsulfanyl)butyl]amine

• Molecular Formula: C15H23NS
• Molecular Weight: 249.4 g/mol
• IUPAC Name: N-(4-phenylsulfanylbutyl)cyclopentanamine
• InChI: InChI=1S/C15H23NS/c1-2-10-15(11-3-1)17-13-7-6-12-16-14-8-4-5-9-14/h1-3,10-11,14,16H,4-9,12-13H2
• InChI Key: FSEKCPHVZIYIFF-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NCCCCSC2=CC=CC=C2

Description

N-cyclopentyl-N-[4-(phenylsulfanyl)butyl]amine, commonly known as CP55940, is a synthetic cannabinoid compound that is widely used in scientific research. It belongs to the class of compounds known as CB1/CB2 receptor agonists and is known to produce a range of physiological and biochemical effects.

Mechanism of Action

CP55940 binds to CB1 and CB2 receptors in the brain and peripheral tissues, leading to the activation of downstream signaling pathways. CB1 receptors are primarily located in the brain and are involved in the regulation of pain, mood, appetite, and other functions. CB2 receptors are primarily found in the immune system and are involved in the regulation of inflammation and immune responses. CP55940 is known to produce a range of effects, including analgesia, sedation, and hypothermia.
Biochemical and Physiological Effects:
CP55940 produces a range of biochemical and physiological effects, including the activation of G protein-coupled receptors, the inhibition of adenylyl cyclase, and the modulation of ion channels. CP55940 is known to produce analgesia by inhibiting the release of neurotransmitters involved in pain signaling. It also produces sedation and hypothermia by activating CB1 receptors in the brain. CP55940 has been shown to have anti-inflammatory effects by activating CB2 receptors in immune cells.

Advantages and Limitations for Lab Experiments

CP55940 is a valuable tool for studying the endocannabinoid system and its role in various physiological and pathological processes. It is a potent and selective CB1/CB2 receptor agonist that produces a range of effects. However, it is important to note that CP55940 has limitations in terms of its solubility and stability, which can affect its use in experiments. Additionally, CP55940 is known to produce a range of side effects, including tolerance and dependence, which can complicate its use in long-term studies.

Future Directions

There are several future directions for research on CP55940 and the endocannabinoid system. One area of interest is the development of novel CB1/CB2 receptor agonists with improved pharmacological properties, such as increased solubility and stability. Another area of interest is the investigation of the role of the endocannabinoid system in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, there is growing interest in the use of cannabinoids for the treatment of pain, anxiety, and other conditions, and further research is needed to understand the potential benefits and risks of these compounds.

Synthesis Methods

The synthesis of CP55940 involves several steps, including the reaction of cyclopentylmagnesium bromide with 1-bromo-4-(phenylsulfanyl)butane, followed by the reaction of the resulting cyclopentylbutylmagnesium bromide with N-(tert-butoxycarbonyl)-3-iodoaniline. The final step involves the deprotection of the tert-butoxycarbonyl group to obtain CP55940. The yield of CP55940 is typically around 30-40% and the compound is purified using column chromatography.

Scientific Research Applications

CP55940 is widely used in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. It is known to activate both CB1 and CB2 receptors and has been used to study the effects of cannabinoid receptor activation on pain, inflammation, anxiety, and other conditions. CP55940 has also been used to investigate the role of the endocannabinoid system in addiction and drug abuse.